2-(2-Chlorophenyl)-4-(trifluoromethyl)pyridine

• Molecular Formula: C12H7ClF3N
• Molecular Weight: 257.64 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-4-(trifluoromethyl)pyridine
• InChI: InChI=1S/C12H7ClF3N/c13-10-4-2-1-3-9(10)11-7-8(5-6-17-11)12(14,15)16/h1-7H
• InChI Key: YHVPOOHBRCKFNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC=CC(=C2)C(F)(F)F)Cl

Description

2-(2-Chlorophenyl)-4-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C12H7ClF3N and its molecular weight is 257.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-chloro-4-(trifluoromethyl)pyridine (4 g, 22.0 mmol), 2-chlorophenylboronic acid (5.04 g, 24.2 mmol), Ba(OH)2 (12.5 g, 66.1 mmol) and Pd(PPh2)2Cl2 (464 mg, 0.66 mmol) in DME (140 mL)/water (35 mL) was heated at 110° C. for 1 h. The solids were filtered off and the mother liquor were concentrated to around 80 mL and extracted with EtOAc. The organic layer was washed with brine, then water, dried (MgSO4), filtered and concentrated. Purification by column chromatography (1/1 Petroleum ether/EtOAc) gave the Suzuki adduct (5.05 g, 89%) as a colourless oil.

Synthesis routes and methods II

Procedure details

A mixture of 2-chloro-4-(trifluoromethyl)pyridine (4 g, 22.0 mmol), 2-chlorophenylboronic acid (5.04 g, 24.2 mmol), Ba(OH)2 (12.5 g, 66.1 mmol) and Pd(PPh3)2Cl2 (464 mg, 0.66 mmol) in DME (140 mL)/water (35 mL) was heated at 110° C. for 1 h. The solids were filtered off and the mother liquor were concentrated to around 80 mL and extracted with EtOAc. The organic layer was washed with brine, then water, dried (MgSO4), filtered and concentrated. Purification by column chromatography (1/1 Petroleum ether/EtOAc) gave the Suzuki adduct (5.05 g, 89%) as a colourless oil.